Cas no 1153856-14-4 (Methyl 2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)benzoate)

Methyl 2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)benzoate structure
1153856-14-4 structure
Product Name:Methyl 2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)benzoate
CAS No:1153856-14-4
MF:C14H19NO4
MW:265.30496430397
CID:6636836
Update Time:2024-01-16

Methyl 2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)benzoate
    • Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, methyl ester
    • Inchi: 1S/C14H19NO4/c1-14(2,3)19-13(17)15(4)11-9-7-6-8-10(11)12(16)18-5/h6-9H,1-5H3
    • InChI Key: UIRQIOFWIGIYGQ-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=CC=C1N(C(OC(C)(C)C)=O)C

Computed Properties

  • Exact Mass: 265.131
  • Monoisotopic Mass: 265.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2

Experimental Properties

  • Density: 1.129±0.06 g/cm3(Predicted)
  • Boiling Point: 350.0±25.0 °C(Predicted)
  • pka: -1.47±0.50(Predicted)
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